Cas no 79416-52-7 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-)

• Product Name: 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-
• CAS No: 79416-52-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 568056
• PubChem ID: 133204
• Update Time: 2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-
• 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(2-hydroxyethyl)-, (3S-cis)-
• hydroxyethylclavam
• 2-Hydroxyethylclavam
• 3-(2-hydroxyethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
• CHEBI:81030
• Q27154989
• (-)-2-(2-hydroxyethyl)clavam
• DTXSID701000460
• 79416-52-7
• C17361
• SCHEMBL11327723

• Inchi： 1S/C7H11NO3/c9-2-1-5-4-8-6(10)3-7(8)11-5/h5,7,9H,1-4H2/t5-,7-/m0/s1
• InChI Key： UEGDICIJUUEIOL-FSPLSTOPSA-N
• SMILES： O1[C@@H](CCO)CN2C(C[C@H]12)=O

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 350.2°C at 760 mmHg
• Flash Point: 165.6°C
• Refractive Index: 1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Clavams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Clavams